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Get Quote

For small research teams and drug development professionals, understanding and complying

with technology licensing agreements can be a complex hurdle. This technical support center

provides clear guidance on MPEG LA (now Via Licensing Alliance) royalty reporting, focusing

on the specific needs and questions of the research community.

Frequently Asked Questions (FAQs)
Q1: Our research team uses software with MPEG codecs for video analysis. Do we need to

report this and pay royalties?

A: It depends on the nature of your use. Many MPEG-LA/Via Licensing Alliance agreements

include a provision for "personal and non-commercial use" by a consumer, which generally

does not require royalty payments.[1] If your research is purely non-commercial and does not

involve selling a product or service that uses the MPEG technology, you may fall under this

exemption. However, the definition of "non-commercial" in a research context can be nuanced.

Q2: How is "non-commercial use" defined for a research team?
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A: The license agreements often refer to "personal and non-commercial use of a consumer".[1]

While a precise definition for research teams is not explicitly provided in publicly available

documents, it generally implies that the use of the technology is not for financial gain. If your

research is funded by a grant without direct commercial deliverables, it is more likely to be

considered non-commercial. However, if the research is part of a commercial drug

development pipeline or involves selling data or services, it would likely be considered

commercial.

Q3: What if our research is funded by a commercial entity?

A: If your research is sponsored by a for-profit company and the results are intended for that

company's commercial products, your use of MPEG codecs would likely be considered

commercial. In this scenario, the commercial entity sponsoring the research would be

responsible for securing the appropriate licenses and handling royalty reporting.

Q4: What are the typical royalty thresholds for commercial use?

A: Royalty terms vary depending on the specific MPEG standard being used. For some

standards, there have been royalty-free thresholds to encourage adoption. For example,

historically, the first 100,000 units of a product implementing the HEVC standard each year

were exempt from royalties. It is crucial to consult the specific license agreement for the

technology you are using to understand the exact terms.

Q5: Who is ultimately responsible for royalty payments?

A: The end-user product manufacturer or the entity that makes the final modification to a

product for sale is typically responsible for paying royalties.[2] In a research context, if you are

developing a product that incorporates MPEG technology and will be distributed or sold, your

institution would likely be considered the manufacturer and be responsible for licensing and

reporting.

Q6: What is the process for reporting royalties if our use is deemed commercial?

A: Licensees are generally required to self-report their production and sales of products that

incorporate the licensed technology.[2] Via Licensing Alliance, as the successor to MPEG LA,

has the right to audit licensees to ensure compliance. The specific reporting forms, frequency,

and procedures will be detailed in the license agreement you sign.
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Q7: Who should we contact for clarification on our specific situation?

A: For definitive guidance, it is highly recommended to contact Via Licensing Alliance directly.

They can provide clarification on license terms and help you determine if your research

activities require a commercial license.

Contact Information for Via Licensing Alliance:

Department Email

General Inquiries --INVALID-LINK--

Press Inquiries --INVALID-LINK--

Royalty Reporting Decision Workflow for Research
Teams
The following diagram illustrates the decision-making process for determining if your research

team needs to engage in royalty reporting.
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Start: Using MPEG Codec in Research

Is the use of the codec for a commercial purpose?

No royalty reporting is likely required under the 'personal and non-commercial use' provision.

No Commercial use is likely. A license is required.

Yes

Contact Via Licensing Alliance for clarification on your specific use case.

Uncertain?

End

Sign a license agreement with Via Licensing Alliance.

Follow the royalty reporting procedures outlined in the license agreement.

Click to download full resolution via product page

Royalty reporting decision workflow for research teams.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b16081214/docs?utm_src=pdf-body-img#navigating-mpeg-la-royalty-reporting-a-guide-for-small-research-teams
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is for guidance purposes only and does not constitute legal advice.

Research teams should consult with their institution's legal counsel and contact Via Licensing

Alliance directly to ensure compliance with all licensing requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lifescience.evidentscientific.com.cn [lifescience.evidentscientific.com.cn]

2. Via Licensing Announces Availability of Joint Patent License for AVC (H.264) Video
Compression Standard [design-reuse.com]

To cite this document: BenchChem. [Navigating MPEG LA Royalty Reporting: A Guide for
Small Research Teams]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16081214/docs#navigating-mpeg-la-royalty-
reporting-a-guide-for-small-research-teams]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

